Cas no 922177-49-9 (ethyl (2E)-3-ethylhept-2-enoate)

ethyl (2E)-3-ethylhept-2-enoate structure
922177-49-9 structure
Product Name:ethyl (2E)-3-ethylhept-2-enoate
CAS No:922177-49-9
MF:C11H20O2
MW:184.275303840637
CID:741666
PubChem ID:92039218
Update Time:2025-04-19

ethyl (2E)-3-ethylhept-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-Heptenoic acid, 3-ethyl-, ethyl ester, (2E)-
    • ethyl 3-ethylhept-2-enoate
    • ethyl (2E)-3-ethylhept-2-enoate
    • 922177-49-9
    • DTXSID50840690
    • Inchi: 1S/C11H20O2/c1-4-7-8-10(5-2)9-11(12)13-6-3/h9H,4-8H2,1-3H3
    • InChI Key: SOBLALDYGBRGOE-UHFFFAOYSA-N
    • SMILES: O(CC)C(C=C(CC)CCCC)=O

Computed Properties

  • Exact Mass: 184.146329876g/mol
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

ethyl (2E)-3-ethylhept-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1460476-0.05g
ethyl (2E)-3-ethylhept-2-enoate
922177-49-9
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$612.0 2023-06-06
Enamine
EN300-1460476-0.1g
ethyl (2E)-3-ethylhept-2-enoate
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$640.0 2023-06-06
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EN300-1460476-0.25g
ethyl (2E)-3-ethylhept-2-enoate
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$670.0 2023-06-06
Enamine
EN300-1460476-0.5g
ethyl (2E)-3-ethylhept-2-enoate
922177-49-9
0.5g
$699.0 2023-06-06
Enamine
EN300-1460476-1.0g
ethyl (2E)-3-ethylhept-2-enoate
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$728.0 2023-06-06
Enamine
EN300-1460476-2.5g
ethyl (2E)-3-ethylhept-2-enoate
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$1428.0 2023-06-06
Enamine
EN300-1460476-5.0g
ethyl (2E)-3-ethylhept-2-enoate
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$2110.0 2023-06-06
Enamine
EN300-1460476-10.0g
ethyl (2E)-3-ethylhept-2-enoate
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10g
$3131.0 2023-06-06
Enamine
EN300-1460476-50mg
ethyl (2E)-3-ethylhept-2-enoate
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$612.0 2023-09-29
Enamine
EN300-1460476-100mg
ethyl (2E)-3-ethylhept-2-enoate
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